Cas no 101066-60-8 (2-Thiophenecarboxaldehyde,5-mercapto-)

• Product Name: 2-Thiophenecarboxaldehyde,5-mercapto-
• CAS No: 101066-60-8
• MF: C₅H₄OS₂
• MW: 144.214658737183
• CID: 124455
• Update Time: 2024-01-25

2-Thiophenecarboxaldehyde,5-mercapto- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,5-mercapto-
• 2-Thiophenecarboxaldehyde, 5-mercapto- (9CI)
• 2-Thiophenecarboxaldehyde, 5-mercapto-

• Inchi： 1S/C5H4OS2/c6-3-4-1-2-5(7)8-4/h1-3,7H
• InChI Key： ILMMRFBCSKIXAW-UHFFFAOYSA-N
• SMILES： C1(C=O)SC(S)=CC=1

Computed Properties

• Exact Mass: 143.97042
• Monoisotopic Mass: 143.97
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 94.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• PSA: 17.07